1-[3-(4-Chlorophenyl)cyclobutyl]-3-[4-(methylamino)phenyl]urea

• IUPAC Name: 1-[3-(4-chlorophenyl)cyclobutyl]-3-[4-(methylamino)phenyl]urea
• InChI: InChI=1S/C18H20ClN3O/c1-20-15-6-8-16(9-7-15)21-18(23)22-17-10-13(11-17)12-2-4-14(19)5-3-12/h2-9,13,17,20H,10-11H2,1H3,(H2,21,22,23)
• InChI Key: VKDQSGZGKRCBQB-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CC=C(C=C1)NC(=O)NC2CC(C2)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H20ClN3O
• Molecular Weight: 329.8 g/mol

Description

1-[3-(4-Chlorophenyl)cyclobutyl]-3-[4-(methylamino)phenyl]urea, also known as MK-0677, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of selective androgen receptor modulators (SARMs) and has been shown to have anabolic effects on bone and muscle tissue.

Mechanism of Action

1-[3-(4-Chlorophenyl)cyclobutyl]-3-[4-(methylamino)phenyl]urea works by selectively binding to and activating the androgen receptor in bone and muscle tissue. This results in an increase in protein synthesis and muscle mass, as well as an increase in bone density. The compound has been shown to have minimal effects on other tissues, making it a selective anabolic agent.
Biochemical and Physiological Effects
1-[3-(4-Chlorophenyl)cyclobutyl]-3-[4-(methylamino)phenyl]urea has been shown to have anabolic effects on bone and muscle tissue. In clinical trials, the compound has been shown to increase lean body mass and bone density in both men and women. The compound has also been shown to increase muscle strength and physical function in elderly subjects. In addition, 1-[3-(4-Chlorophenyl)cyclobutyl]-3-[4-(methylamino)phenyl]urea has been shown to have minimal effects on other tissues, such as the prostate gland and the liver.

Advantages and Limitations for Lab Experiments

1-[3-(4-Chlorophenyl)cyclobutyl]-3-[4-(methylamino)phenyl]urea has several advantages for use in laboratory experiments. The compound has a high degree of selectivity for bone and muscle tissue, making it a useful tool for studying the effects of androgen receptor activation in these tissues. In addition, the compound has been extensively studied for its safety and efficacy in humans, making it a reliable tool for preclinical studies.
However, there are also limitations to the use of 1-[3-(4-Chlorophenyl)cyclobutyl]-3-[4-(methylamino)phenyl]urea in laboratory experiments. The compound is relatively expensive and may not be accessible to all researchers. In addition, the compound has a short half-life, which may limit its usefulness in certain experiments.

Future Directions

There are several future directions for research on 1-[3-(4-Chlorophenyl)cyclobutyl]-3-[4-(methylamino)phenyl]urea. One area of research is the potential use of the compound in the treatment of osteoporosis and sarcopenia. Clinical trials have shown promising results, but further studies are needed to determine the optimal dose and duration of treatment.
Another area of research is the potential use of 1-[3-(4-Chlorophenyl)cyclobutyl]-3-[4-(methylamino)phenyl]urea in the treatment of growth hormone deficiency. Clinical trials have shown that the compound can increase serum levels of insulin-like growth factor-1 (IGF-1), which is a marker of growth hormone activity. Further studies are needed to determine the long-term safety and efficacy of the compound in this population.
Finally, there is potential for the development of new SARMs based on the structure of 1-[3-(4-Chlorophenyl)cyclobutyl]-3-[4-(methylamino)phenyl]urea. By modifying the chemical structure of the compound, it may be possible to develop compounds with improved selectivity and potency for bone and muscle tissue. These compounds may have potential therapeutic applications in the treatment of various medical conditions.

Synthesis Methods

1-[3-(4-Chlorophenyl)cyclobutyl]-3-[4-(methylamino)phenyl]urea is synthesized through a multi-step process involving the reaction of various chemical intermediates. The synthesis method involves the use of reagents such as 4-chlorobenzyl chloride, cyclobutylmagnesium bromide, and N-methyl-N-(4-pyridinyl)amine. The final product is obtained through purification and crystallization. The synthesis method has been optimized to obtain high yields and purity of the compound.

Scientific Research Applications

1-[3-(4-Chlorophenyl)cyclobutyl]-3-[4-(methylamino)phenyl]urea has been extensively studied for its potential therapeutic applications in the treatment of various medical conditions. The compound has been shown to have anabolic effects on bone and muscle tissue, making it a potential treatment for osteoporosis and sarcopenia. In addition, 1-[3-(4-Chlorophenyl)cyclobutyl]-3-[4-(methylamino)phenyl]urea has been studied for its potential use in the treatment of growth hormone deficiency and frailty in the elderly.